![molecular formula C31H30N2O2 B299688 2-(4-butoxy-4'-methylbiphenyl-3-yl)-3-phenyl-2,3-dihydroquinazolin-4(1H)-one](/img/structure/B299688.png)
2-(4-butoxy-4'-methylbiphenyl-3-yl)-3-phenyl-2,3-dihydroquinazolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-butoxy-4'-methylbiphenyl-3-yl)-3-phenyl-2,3-dihydroquinazolin-4(1H)-one, also known as BMQ, is a synthetic organic compound that has been extensively studied for its potential applications in scientific research. BMQ is a quinazolinone derivative that has shown promising results in various studies due to its unique chemical structure, which allows it to interact with specific biological targets.
Mechanism of Action
2-(4-butoxy-4'-methylbiphenyl-3-yl)-3-phenyl-2,3-dihydroquinazolin-4(1H)-one exerts its biological effects through the inhibition of specific enzymes and signaling pathways that are involved in various cellular processes. For example, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of the protein kinase Akt, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects in various studies. For example, it has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to inhibit the growth and proliferation of cancer cells, as well as the formation of new blood vessels that are necessary for tumor growth.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(4-butoxy-4'-methylbiphenyl-3-yl)-3-phenyl-2,3-dihydroquinazolin-4(1H)-one is its ability to selectively target specific biological targets, which makes it a valuable tool for studying various cellular processes. Additionally, this compound has been shown to exhibit low toxicity in various studies, which makes it a safer alternative to other compounds that are used in scientific research.
However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the synthesis of this compound can be challenging and time-consuming, which can limit its availability for use in scientific research.
Future Directions
There are several future directions for research on 2-(4-butoxy-4'-methylbiphenyl-3-yl)-3-phenyl-2,3-dihydroquinazolin-4(1H)-one. One potential area of study is the development of more efficient synthesis methods that can increase the yield of this compound and reduce the overall cost of production. Additionally, further studies are needed to elucidate the specific biological targets of this compound and to better understand its mechanism of action.
Another area of research is the development of this compound derivatives that exhibit improved solubility and bioavailability, which could increase their potential applications in scientific research and clinical settings. Finally, further studies are needed to explore the potential therapeutic applications of this compound and its derivatives in various disease conditions.
Synthesis Methods
The synthesis of 2-(4-butoxy-4'-methylbiphenyl-3-yl)-3-phenyl-2,3-dihydroquinazolin-4(1H)-one can be achieved through a multistep process that involves the reaction of 4-butoxy-4'-methylbiphenyl-3-carboxylic acid with o-phenylenediamine in the presence of a catalyst. The resulting intermediate is then subjected to a cyclization reaction to form the final product, this compound.
Scientific Research Applications
2-(4-butoxy-4'-methylbiphenyl-3-yl)-3-phenyl-2,3-dihydroquinazolin-4(1H)-one has been studied extensively for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-angiogenic properties.
Properties
Molecular Formula |
C31H30N2O2 |
---|---|
Molecular Weight |
462.6 g/mol |
IUPAC Name |
2-[2-butoxy-5-(4-methylphenyl)phenyl]-3-phenyl-1,2-dihydroquinazolin-4-one |
InChI |
InChI=1S/C31H30N2O2/c1-3-4-20-35-29-19-18-24(23-16-14-22(2)15-17-23)21-27(29)30-32-28-13-9-8-12-26(28)31(34)33(30)25-10-6-5-7-11-25/h5-19,21,30,32H,3-4,20H2,1-2H3 |
InChI Key |
DBPKQTMQHGKIAX-UHFFFAOYSA-N |
SMILES |
CCCCOC1=C(C=C(C=C1)C2=CC=C(C=C2)C)C3NC4=CC=CC=C4C(=O)N3C5=CC=CC=C5 |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)C2=CC=C(C=C2)C)C3NC4=CC=CC=C4C(=O)N3C5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.